Cas no 933585-58-1 (Methyl 3-Bromo-5-chlorobenzoate)

• Product Name: Methyl 3-Bromo-5-chlorobenzoate
• CAS No: 933585-58-1
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD07780734
• CID: 999589
• PubChem ID: 50997989
• Update Time: 2025-11-01

Methyl 3-Bromo-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-BROMO-5-CHLOROBENZOATE
• METHYL-3-BROMO-5-CHLORO BENZOATE
• methyl3-bromo-5-chlorobenzoate
• GJKMQSHEAYKNEF-UHFFFAOYSA-N
• AS03620
• METHYL-3-BROMO-5-CHLOROBENZOATE
• SY033693
• 3-bromo-5-chlorobenzoic acid methyl ester
• 3-Bromo-5-chloro-benzoic acid methyl ester
• X6234
• Benzoic acid, 3-bromo-5-chloro-, methyl ester
• CS-0068130
• AKOS017559350
• AS-60493
• DTXSID80679233
• AC2412
• DB-128267
• 933585-58-1
• MFCD07780734
• SCHEMBL2416449
• J-650241
• Methyl 3-Bromo-5-chlorobenzoate

• MDL： MFCD07780734
• Inchi： 1S/C8H6BrClO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
• InChI Key： GJKMQSHEAYKNEF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(Br)C=C(Cl)C=1)OC

Computed Properties

• Exact Mass: 247.92400
• Monoisotopic Mass: 247.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.30000
• LogP: 2.88910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-Bromo-5-chlorobenzoate

Recent Advances in the Synthesis and Applications of Methyl 3-Bromo-5-chlorobenzoate (CAS: 933585-58-1)

Methyl 3-Bromo-5-chlorobenzoate (CAS: 933585-58-1) is a halogenated aromatic ester that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity in cross-coupling reactions, and evaluating its potential in drug discovery. This research brief consolidates the latest findings and technological advancements related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of Methyl 3-Bromo-5-chlorobenzoate has been refined through palladium-catalyzed coupling reactions, as reported in a 2023 study published in the Journal of Organic Chemistry. Researchers demonstrated that the compound serves as a crucial precursor for the construction of complex heterocyclic scaffolds, which are prevalent in bioactive molecules. The study highlighted the compound's stability under various reaction conditions, making it a reliable building block for medicinal chemistry applications.

In pharmaceutical research, Methyl 3-Bromo-5-chlorobenzoate has been utilized in the development of kinase inhibitors, particularly targeting cancer-related pathways. A recent ACS Medicinal Chemistry Letters publication (2024) detailed its incorporation into a novel class of BTK (Bruton's tyrosine kinase) inhibitors, showing promising in vitro activity against hematologic malignancies. The structural versatility of this compound allows for facile modifications, enabling the fine-tuning of pharmacokinetic properties in drug candidates.

Further investigations into the compound's applications have revealed its potential in materials science. A 2024 study in Advanced Materials explored its use as a monomer for the synthesis of conjugated polymers with unique optoelectronic properties. The bromo and chloro substituents on the aromatic ring facilitate controlled polymerization, yielding materials with applications in organic electronics and sensing technologies.

In conclusion, Methyl 3-Bromo-5-chlorobenzoate (933585-58-1) continues to be a compound of significant interest across multiple disciplines. Its synthetic accessibility, chemical stability, and functional group compatibility make it a valuable tool for researchers in chemical biology, pharmaceutical development, and materials science. Future research directions may include exploring its enantioselective transformations and expanding its utility in green chemistry applications.